Cas no 541-57-1 (β-Tetronic Acid)

• Product Name: β-Tetronic Acid
• CAS No: 541-57-1
• Molecular Formula: C₄H₄O₃
• Molecular Weight: 100.07276
• MDL: MFCD00052187
• CID: 38194
• PubChem ID: 54683813

β-Tetronic Acid Properties

Names and Identifiers

• 4-Hydroxyfuran-2(5H)-one
• Tetronic acid
• 3-hydroxy-2H-furan-5-one
• 4-Hydroxy-2(5H)-furanone
• 4-Hydroxy-2,5-dihydrofuran-2-one
• 4-Hydroxy-3H-furan-2-one
• AKOS002344162
• A7875
• SCHEMBL13431740
• F21287
• CS-W013716
• W-200418
• AKOS015899968
• SY008930
• ?-Tetronic Acid
• 541-57-1
• 2,5-Dihydro-4-hydroxyfuran-2-one
• NS00042750
• InChI=1/C4H4O3/c5-3-1-4(6)7-2-3/h1,5H,2H2
• 4-hydroxy-5H-furan-2-one
• DTXSID60202442
• SCHEMBL120201
• SB61051
• STR01860
• JZQBAGOECGRTSA-UHFFFAOYSA-
• EINECS 208-785-3
• FT-0622941
• 2(5H)-Furanone, 4-hydroxy-
• MFCD00052187
• DB-052501
• STL360291
• 4-Hydroxy-2(5H)-furanone; 3-Hydroxy-2H-furan-5-one; 4-Hydroxy-5H-furan-2-one

• MDL： MFCD00052187
• InChIKey： JZQBAGOECGRTSA-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H4O3/c5-3-1-4(6)7-2-3/h1,5H,2H2
• SMILES： C1=C(COC1=O)O
• BRN： 108442

Computed Properties

• Exact Mass: 100.01600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 100.016044
• Heavy Atom Count: 7
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: -0.01490
• PSA: 46.53000
• Refractive Index: 1.4688 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 316.03°C
• Melting Point: 135-137 ºC
• Flash Point: 162.0±20.7 °C
• FEMA: 3187
• Color/Form: Light yellow solid
• Solubility: Not determined
• Density: 1.5510

β-Tetronic Acid Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： Irritant
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：warning
• HazardClass：IRRITANT

β-Tetronic Acid Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters